Cas no 1699748-97-4 (11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene)

• Product Name: 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene
• CAS No: 1699748-97-4
• MF: C₁₀H₆ClN₃
• MW: 203.627740383148
• CID: 5210483
• PubChem ID: 118011096
• Update Time: 2026-03-06

11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-9H-PYRROLO[2,3-B:4,5-C']DIPYRI
• 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene

• Inchi： 1S/C10H6ClN3/c11-9-2-1-6-7-5-12-4-3-8(7)13-10(6)14-9/h1-5H,(H,13,14)
• InChI Key： QCTHDAPPTWLTGR-UHFFFAOYSA-N
• SMILES： C12NC3C=CN=CC=3C1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 203.0250249g/mol
• Monoisotopic Mass: 203.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene

Introduction to 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene (CAS No. 1699748-97-4)

The compound 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene (CAS No. 1699748-97-4) represents a fascinating molecular entity within the realm of heterocyclic chemistry. Its intricate structure, characterized by a tricyclic framework adorned with nitrogen-rich functional groups and a chloro substituent, positions it as a subject of significant interest in synthetic organic chemistry and medicinal research.

This tricyclic system is composed of three fused rings, with the presence of three nitrogen atoms embedded within the structure imparting unique electronic and steric properties. The nitrogen atoms contribute to the compound's potential as a ligand or intermediate in the synthesis of more complex molecules. Specifically, the triazatricyclic core suggests a high degree of conformational flexibility and reactivity, which can be exploited in various chemical transformations.

The chloro substituent at the 11-position serves as a key functional group that can participate in nucleophilic substitution reactions or serve as a handle for further derivatization. This feature makes the compound particularly valuable in drug discovery pipelines, where such structural motifs are often employed to enhance binding affinity or modulate pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in different environments. Molecular modeling studies indicate that 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene exhibits favorable interactions with biological targets due to its rigid tricyclic scaffold and electron-rich nitrogen centers. These interactions are critical for understanding its potential role as an active pharmaceutical ingredient (API) or a key intermediate in the synthesis of novel therapeutic agents.

In the context of medicinal chemistry, heterocyclic compounds like this one have garnered considerable attention due to their prevalence in biologically active molecules. The triazine core is particularly notable for its presence in numerous FDA-approved drugs, where it often serves as a pharmacophoric element responsible for binding to specific receptors or enzymes. The incorporation of additional nitrogen atoms into the tricyclic framework further expands the structural diversity available for drug design.

The synthesis of 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene presents both challenges and opportunities for synthetic chemists. The complex ring system necessitates careful consideration of reaction pathways and conditions to ensure high yields and purity. However, recent methodologies involving transition metal-catalyzed cyclizations and directed functionalization have made it increasingly feasible to construct such intricate molecules with greater efficiency.

One particularly promising application of this compound lies in its potential use as a precursor for more complex scaffolds via ring-opening reactions or rearrangements. The presence of multiple reactive sites—such as the chloro group and nitrogen-containing heterocycles—allows for diverse chemical modifications that could lead to novel bioactive molecules with tailored properties.

From a computational perspective, the three-dimensional structure of 11-chloro-4,8,10-triazatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaene has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided valuable insights into its conformational preferences and electronic distribution across the molecule. Such data are essential for rationalizing its reactivity and predicting its behavior in biological systems.

The integration of machine learning algorithms into drug discovery has further highlighted the importance of structural features like those found in this compound. Predictive models trained on large datasets of bioactive molecules have demonstrated that tricyclic structures with nitrogen-rich cores are frequently associated with desirable pharmacokinetic profiles. This observation underscores the relevance of compounds like 11-chloro-4,8,10-triazatricyclo[7.4.0.02,...